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For researchers, scientists, and drug development professionals seeking to harness the power

of second-harmonic generation (SHG) for their applications, the choice of nonlinear crystal is

paramount. The output beam profile directly impacts the efficiency and reliability of subsequent

processes. This guide provides an objective comparison of the output beam profile from

Lithium Triborate (LBO) crystals used for SHG, with a focus on key performance metrics and

supporting experimental data.

Lithium Triborate (LBO) has emerged as a leading material for second-harmonic generation,

particularly in high-power applications, owing to its high damage threshold and excellent optical

homogeneity.[1][2] A critical aspect of its performance lies in the quality of the output beam,

which is characterized by parameters such as the M² factor, beam ellipticity, and pointing

stability. This guide delves into these characteristics, offering a comparison with other common

nonlinear crystals like Beta-Barium Borate (BBO), and provides detailed experimental protocols

for their characterization.

Comparison of Beam Profile Characteristics
The quality of the second-harmonic beam generated from an LBO crystal is crucial for

applications requiring high precision. A beam with a low M² value, minimal ellipticity, and high
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pointing stability is often desired.

Key Performance Indicators:

Parameter LBO BBO KDP
Key
Advantages of
LBO

M² Factor (Beam

Quality)

Typically 1.1 -

1.8[3][4][5]

Generally higher

than LBO,

especially at high

powers.

Can be

comparable to

LBO but with

lower damage

threshold.

Superior beam

quality,

especially under

Non-Critical

Phase Matching

(NCPM), which

minimizes walk-

off.[6]

Beam Ellipticity

Low, particularly

with NCPM. Can

be influenced by

focusing

conditions.[7]

Can be more

pronounced due

to a larger walk-

off angle.[8]

Susceptible to

ellipticity due to

walk-off.

The absence of

walk-off in NCPM

leads to a more

circular beam

profile.[6]

Pointing Stability

High, with

reported RMS

energy stabilities

of ~1.3%.[9]

Can be lower

due to greater

sensitivity to

thermal effects.

Generally lower

than LBO.

High thermal

conductivity and

a low thermo-

optic coefficient

contribute to

better pointing

stability.[8]

Damage

Threshold

Very High (~10

GW/cm² for 10

ns pulses at

1064 nm)[10]

High, but lower

than LBO.

Significantly

lower than LBO

and BBO.

Enables use in

high-power laser

systems without

crystal

degradation.[1]
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An extra-cavity SHG system utilizing a Type I LBO crystal produced a 67.4 W green laser at

532 nm with a beam quality factor of M² = 1.31.[3]

An intracavity-frequency-doubled Nd:YAG laser with an LBO crystal generated a 40 W

pulsed green laser with a near diffraction-limited beam (M² = 1.45).[5]

A pulse-burst picosecond laser system employing LBO for frequency doubling reported a

beam quality factor of M² = 1.74.[4]

Long-term stability measurements of an LBO SHG system revealed RMS energy stabilities

of 1.3%.[9]

Experimental Protocols
Accurate characterization of the SHG output beam profile is essential for validating crystal

performance and optimizing experimental setups. The following are detailed methodologies for

key experiments.

M² Measurement (Beam Quality Factor)
The M² factor quantifies how closely a laser beam resembles a perfect Gaussian beam. The

standard procedure for its measurement is outlined in ISO 11146.[11][12]

Experimental Protocol:

Beam Preparation: Ensure the fundamental laser beam is well-collimated before it enters the

SHG crystal.

SHG Generation: Position the LBO crystal at the appropriate phase-matching angle for

efficient second-harmonic generation.

Beam Focusing: Use a high-quality, aberration-free lens with a known focal length to focus

the generated second-harmonic beam.

Beam Profile Measurement: Employ a beam profiling camera (CCD or CMOS) to capture the

beam's intensity distribution at various positions along its path of propagation.

Data Acquisition:
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Measure the D4σ (second moment) beam width at a minimum of 10 different positions.[13]

Take at least five measurements in the near-field (close to the beam waist) and five in the

far-field (at least one Rayleigh length away from the waist).[11]

Data Analysis:

Fit the measured beam widths as a function of position to a hyperbolic function.[13][14]

From the fit, determine the beam waist diameter (2W₀) and the divergence angle (Θ).

Calculate the M² factor using the formula: M² = (π * W₀ * Θ) / (4 * λ), where λ is the

wavelength of the second-harmonic beam.

Beam Ellipticity Measurement
Beam ellipticity quantifies the degree of deviation from a perfectly circular beam profile.

Experimental Protocol:

Beam Profiling: Use a 2D beam profiling camera to capture the intensity distribution of the

SHG output beam.

Major and Minor Axes Measurement: The beam profiling software can typically calculate the

lengths of the major and minor axes of the beam spot.

Ellipticity Calculation: The ellipticity is calculated as the ratio of the major axis to the minor

axis. An ellipticity of 1 indicates a perfectly circular beam. The ellipticity can be influenced by

the focusing conditions of the fundamental beam into the crystal.[7]

Pointing Stability Measurement
Pointing stability measures the angular drift of the laser beam over time and is crucial for

applications requiring precise beam positioning.[15]

Experimental Protocol:

Beam Profiling Setup: Position a beam profiling camera or a position-sensing detector at a

fixed distance from the LBO SHG setup.
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Long-Term Monitoring: Record the centroid position of the beam spot over an extended

period.

Data Analysis:

Calculate the root-mean-square (RMS) deviation of the beam's centroid position in both

the horizontal and vertical directions.

The angular pointing stability (in radians) is determined by dividing the positional RMS

deviation by the distance between the laser and the detector.

Visualizing the Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure for

characterizing the output beam profile from an LBO SHG system.
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Experimental Workflow for LBO SHG Beam Profile Characterization
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Caption: Workflow for LBO SHG beam characterization.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1260262/docs?utm_src=pdf-body-img#a-comparative-guide-to-output-beam-profile-characterization-from-lbo-shg
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260262?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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